Cas no 887218-80-6 (2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887218-80-6
• MF: C₁₉H₂₃FN₄OS
• MW: 374.475526094437
• CID: 5479619
• Update Time: 2025-06-15

2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-fluorophenyl)-(3-methylpiperidin-1-yl)methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C19H23FN4OS/c1-3-15-21-19-24(22-15)18(25)17(26-19)16(13-6-8-14(20)9-7-13)23-10-4-5-12(2)11-23/h6-9,12,16,25H,3-5,10-11H2,1-2H3
• InChI Key： RLVVRAFICHNSJZ-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=C(F)C=C3)N3CCCC(C)C3)=C(O)N12

Additional information on 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 887218-80-6)

2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol, identified by its CAS number 887218-80-6, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol is characterized by the presence of several key functional groups and ring systems. The triazolo[3,2-b]thiazole core is a well-known scaffold in medicinal chemistry, known for its ability to interact with biological targets in diverse ways. The incorporation of a 4-fluorophenyl group at the 5-position introduces electronic and steric effects that can modulate the compound's binding affinity and selectivity. Additionally, the presence of a 3-methylpiperidin-1-yl moiety at the 3-position adds another layer of complexity, potentially influencing both solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have suggested that the triazolo[3,2-b][1,3]thiazole core can effectively engage with various biological targets, including enzymes and receptors involved in critical cellular pathways. The fluorine atom in the 4-fluorophenyl group has been shown to enhance binding interactions by participating in halogen bonding or modulating electronic properties. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions.

In the context of drug discovery, 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol represents an intriguing example of how structural diversity can be leveraged to explore new therapeutic avenues. The combination of a triazolo[3,2-b]thiazole scaffold with substituted aromatic rings and piperidine moieties creates a molecule with multiple potential sites for interaction with biological targets. This polypharmacophoric nature makes it a valuable scaffold for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential application in addressing multifaceted diseases. For instance, research has indicated that derivatives of triazolo[3,2-b]thiazole have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The presence of a fluorine atom can further enhance the potency and selectivity of such inhibitors by improving binding affinity through halogen bonding interactions. Additionally, the methylpiperidinyl group may contribute to metabolic stability while maintaining solubility, which are critical factors for drug-like properties.

The synthesis of 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-yl)methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol presents unique challenges due to its complex architecture. However, recent methodological advancements in organic synthesis have made it more feasible to construct such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions have been instrumental in forming the necessary carbon-carbon bonds between the heterocyclic rings. Furthermore, protecting group strategies have been refined to ensure regioselective functionalization at multiple sites within the molecule.

Evaluation of the pharmacokinetic properties of this compound is crucial for its potential translation into clinical applications. Preliminary studies have suggested that modifications at the 4-fluorophenyl and methylpiperidinyl positions can significantly impact absorption, distribution, metabolism, and excretion (ADME) profiles. Optimizing these substituents to achieve favorable pharmacokinetic properties while maintaining biological activity remains a key focus area for researchers working on this compound.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying biologically active compounds like 2-ethyl-5-(4-fluorophenyl)(3-methylpiperidin-1-ylmethyl)-1H-triazolo[3',2':1',2'']-[1',3']dithiazole]-6(5H)-one (CAS No. 887218–80–6) into drug discovery pipelines. These technologies allow for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify hits with promising activity profiles more efficiently than traditional methods alone. The structural complexity of this molecule makes it an attractive candidate for HTS campaigns aimed at identifying novel therapeutic agents.

Future directions in research on this compound may include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Understanding how it interacts with specific biological targets at the molecular level will provide insights into its therapeutic potential and help guide further optimization efforts. Additionally， investigating its potential as an intermediate or building block for more complex drug candidates could open up new avenues for drug development within various therapeutic areas.

In conclusion, 887218–80–6 exhibits significant promise as a lead compound or intermediate in pharmaceutical research due to its unique structural features and potential biological activities。 The combination of computational modeling， synthetic chemistry， pharmacokinetic studies， and high-throughput screening technologies will be essential in realizing its full therapeutic potential。 As our understanding of complex molecular interactions continues to evolve， compounds like this will remain at forefronts。